6-aminohexane-1-sulfonamide hydrochloride
Overview
Description
6-aminohexane-1-sulfonamide hydrochloride is a useful research compound. Its molecular formula is C6H17ClN2O2S and its molecular weight is 216.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-aminohexane-1-sulfonamide hydrochloride can be achieved through the reaction of 6-aminohexanoic acid with sulfamic acid, followed by conversion of the resulting sulfamic acid derivative to the hydrochloride salt.", "Starting Materials": [ "6-aminohexanoic acid", "sulfamic acid", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "sodium bicarbonate" ], "Reaction": [ "Step 1: Dissolve 6-aminohexanoic acid (1.0 mol) in diethyl ether (50 mL) and add sulfamic acid (1.1 mol) to the solution. Stir the mixture at room temperature for 2 hours.", "Step 2: Add hydrochloric acid (1.0 mol) to the reaction mixture and stir for an additional 30 minutes.", "Step 3: Extract the product with diethyl ether (3 x 50 mL) and wash the organic layer with sodium bicarbonate solution (10%).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in a minimum amount of water and add hydrochloric acid (1.0 mol) to the solution to obtain the hydrochloride salt of 6-aminohexane-1-sulfonamide." ] } | |
CAS No. |
1135200-95-1 |
Molecular Formula |
C6H17ClN2O2S |
Molecular Weight |
216.7 |
Purity |
95 |
Origin of Product |
United States |
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